Cas no 2248327-56-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate
• CAS No: 2248327-56-0
• MF: C₁₇H₁₁Cl₂NO₄
• MW: 364.179542779922
• CID: 6547814
• PubChem ID: 165729872
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248327-56-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate
• EN300-6516754

• Inchi： 1S/C17H11Cl2NO4/c1-9(14-12(18)7-4-8-13(14)19)17(23)24-20-15(21)10-5-2-3-6-11(10)16(20)22/h2-9H,1H3
• InChI Key： STUNCKCKFXPDOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 363.0065132g/mol
• Monoisotopic Mass: 363.0065132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate (CAS No. 2248327-56-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate, identified by its CAS number 2248327-56-0, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to the class of heterocyclic derivatives, featuring a dioxo group and an isoindol scaffold, which are known for their diverse pharmacological properties. The presence of a 2-(2,6-dichlorophenyl)propanoate moiety further enhances its structural complexity and potential biological activity.

Recent research in the domain of bioactive molecules has highlighted the importance of isoindol derivatives in drug discovery. The 1,3-dioxo functional group in this compound contributes to its electrophilic character, making it a promising candidate for interactions with biological targets such as enzymes and receptors. The dihydro ring system provides stability while allowing for conformational flexibility, which is crucial for optimizing binding affinity.

The 2-(2,6-dichlorophenyl)propanoate side chain introduces electron-withdrawing groups that can modulate the electronic properties of the molecule. This feature is particularly relevant in the design of kinase inhibitors, where such structural elements often enhance potency and selectivity. Studies have demonstrated that chlorophenyl derivatives exhibit notable activity against various therapeutic targets, including those implicated in cancer and inflammatory diseases.

In the context of contemporary pharmaceutical research, this compound has garnered attention for its potential in addressing unmet medical needs. The integration of multiple pharmacophoric elements within its structure aligns with the growing trend toward polypharmacological agents. Such molecules are designed to simultaneously interact with multiple pathways or targets, thereby improving therapeutic outcomes and reducing side effects.

Advances in computational chemistry have enabled more efficient screening and optimization processes for novel compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate. Molecular docking simulations have been instrumental in predicting its binding interactions with proteins such as kinases and transcription factors. These simulations not only aid in rational drug design but also provide insights into the molecular mechanisms underlying its biological activity.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. Key synthetic strategies include condensation reactions, cyclization processes, and functional group modifications. The use of advanced catalytic systems has further streamlined these synthetic routes, making it feasible to produce larger quantities for preclinical evaluation.

Preclinical studies have begun to explore the pharmacokinetic and pharmacodynamic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate. Initial findings suggest that it exhibits favorable solubility profiles and metabolic stability under physiological conditions. These characteristics are critical for determining its bioavailability and therapeutic efficacy. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested doses.

The potential applications of this compound span across multiple therapeutic areas. Its structural motifs suggest utility in developing treatments for neurological disorders, where isoindol derivatives have shown promise as modulators of neurotransmitter systems. Furthermore, its interaction with kinases positions it as a candidate for anticancer therapies targeting aberrant signaling pathways.

Ongoing research aims to further refine the pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dichlorophenyl)propanoate through structural analoging and derivatization efforts. By systematically modifying key functional groups or substituents, researchers can fine-tune its biological activity to achieve optimal therapeutic effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating these findings into clinical applications.

The development pipeline for this compound reflects the broader trends in medicinal chemistry toward innovative molecular designs. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms is accelerating the pace at which novel therapeutics reach the market. This compound serves as a testament to the power of interdisciplinary approaches in advancing healthcare solutions.